Cas no 101068-32-0 (4H-1-Benzopyran-4-one, 5,7-dihydroxy-3-(2-methyl-4-thiazolyl)-)

• Product name: 4H-1-Benzopyran-4-one, 5,7-dihydroxy-3-(2-methyl-4-thiazolyl)-
• CAS No: 101068-32-0
• MF: C₁₃H₉NO₄S
• MW: 275.279862165451
• CID: 1127827

4H-1-Benzopyran-4-one, 5,7-dihydroxy-3-(2-methyl-4-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 5,7-dihydroxy-3-(2-methyl-4-thiazolyl)-
• 5,7-dihydroxy-3-(2-methyl-1,3-thiazol-4-yl)chromen-4-one

• Inchi： 1S/C13H9NO4S/c1-6-14-9(5-19-6)8-4-18-11-3-7(15)2-10(16)12(11)13(8)17/h2-5,15-16H,1H3
• InChI Key： NBDSUZRKSKYLCS-UHFFFAOYSA-N
• SMILES： C1OC2=CC(O)=CC(O)=C2C(=O)C=1C1=CSC(C)=N1

Computed Properties

• Exact Mass: 275.02527

Experimental Properties

• Density: 1.572±0.06 g/cm3(Predicted)
• Boiling Point: 530.1±50.0 °C(Predicted)
• PSA: 79.65
• pka: 6.07±0.20(Predicted)